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Compound of Interest

Compound Name: 2-Methylbenzoxazole

Cat. No.: B1214174 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 2-Methylbenzoxazole, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following procedures are intended for

researchers, scientists, and drug development professionals handling this chemical.

2-Methylbenzoxazole is a combustible liquid that is harmful if swallowed, in contact with skin,

or inhaled.[1] It is also a skin and eye irritant.[2] Adherence to proper disposal protocols is

critical to mitigate these risks.

Key Safety and Physical Data
A summary of important quantitative data for 2-Methylbenzoxazole is provided in the table

below for easy reference.

Property Value Source

Flash Point 75 °C (167 °F) - closed cup

Boiling Point 178 °C

Melting Point 5-10 °C

Density 1.121 g/mL at 25 °C

Acute Toxicity (Oral) LD50 (mouse) = 1,100 mg/kg [2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1214174?utm_src=pdf-interest
https://www.benchchem.com/product/b1214174?utm_src=pdf-body
https://www.benchchem.com/product/b1214174?utm_src=pdf-body
https://labscoop.com/us/en/product/tci/tci/m0557-25g-2-methylbenzoxazole
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylbenzoxazole
https://www.benchchem.com/product/b1214174?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylbenzoxazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Disposal Procedures
The following step-by-step guide outlines the approved procedure for the disposal of 2-
Methylbenzoxazole. This protocol is designed to be clear and actionable for laboratory

personnel.

1. Personal Protective Equipment (PPE):

Before handling the chemical, ensure you are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., Nitrile rubber)

Safety goggles and a face shield

A lab coat

Use a respirator with an appropriate filter (e.g., type ABEK (EN14387)) if ventilation is

inadequate.

2. Waste Collection:

Collect waste 2-Methylbenzoxazole in a dedicated, properly labeled, and sealed container.

The container should be made of a material compatible with the chemical.

Do not mix 2-Methylbenzoxazole with other waste streams unless explicitly permitted by

your institution's hazardous waste management plan.

3. Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition such as heat, sparks, and open flames.[3][4]

The storage area should be designated for hazardous chemical waste.

4. Labeling:
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Clearly label the waste container with "Hazardous Waste," "2-Methylbenzoxazole," and the

associated hazard symbols (e.g., flammable, irritant, toxic).

5. Consultation and Documentation:

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste disposal procedures.

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste according to local, regional, and national regulations.[5]

Maintain accurate records of the amount of 2-Methylbenzoxazole being discarded.

6. Disposal:

Dispose of the contents and the container through an approved waste disposal plant.[1][4]

Do not dispose of 2-Methylbenzoxazole down the drain or in regular trash.[3]

7. Contaminated Materials:

Any materials used to clean up spills of 2-Methylbenzoxazole (e.g., absorbent pads,

contaminated PPE) should also be collected and disposed of as hazardous waste.

Contaminated packaging should be disposed of as unused product.[3]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-
Methylbenzoxazole.
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Start: Need to Dispose of 2-Methylbenzoxazole

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

2. Collect Waste in a
Dedicated, Labeled Container

3. Store Waste Container in a
Cool, Dry, Ventilated Area

4. Label Container Clearly
(Hazardous Waste, Chemical Name, Hazards)

5. Consult Institutional EHS
& Review Regulations

6. Arrange for Disposal via
Approved Waste Disposal Plant

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 2-Methylbenzoxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Methylbenzoxazole, 25G | Labscoop [labscoop.com]

2. 2-Methylbenzoxazole | C8H7NO | CID 7225 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. chemicalbook.com [chemicalbook.com]

4. fishersci.com [fishersci.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Proper Disposal of 2-Methylbenzoxazole: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214174#2-methylbenzoxazole-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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